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Compound of Interest

Compound Name: Adinazolam

Cat. No.: B1664376

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of
Adinazolam, a triazolobenzodiazepine, within a laboratory setting. Adherence to these
procedures is critical for maintaining a safe laboratory environment, ensuring regulatory
compliance, and protecting the environment. As Adinazolam is a pharmacologically active
substance, it requires careful handling and disposal as chemical waste.

Regulatory and Safety Overview

Adinazolam's regulatory status can vary by location. In the United States, it is not a federally
scheduled controlled substance. However, due to its pharmacological activity as a
benzodiazepine derivative, it must be managed as a hazardous chemical waste in a research
environment.[1][2] All disposal procedures must comply with institutional, local, state, and
federal regulations. Your institution's Environmental Health and Safety (EHS) department is the
primary resource for specific guidance and procedures.

Key Safety Precautions:

o Always consult the Safety Data Sheet (SDS) for Adinazolam before handling.

o Use appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat,
and chemical-resistant gloves.
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e Handle Adinazolam in a well-ventilated area, such as a fume hood, to avoid inhalation of
dust or aerosols.

e Prevent the compound from entering drains or waterways.

Chemical and Physical Properties of Adinazolam

Understanding the properties of Adinazolam is fundamental to its safe handling and disposal.

Property Value

CAS Number 37115-32-5[3][4][5]
Molecular Formula C19H18CINs
Molecular Weight 351.8 g/mol
Appearance Neat solid

Soluble in dichloromethane and methanol. The
Solubility free base is insoluble in water, while the

mesylate salt is water-soluble.

Storage Store at -20°C for long-term stability.

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of Adinazolam from a laboratory is through
your institution's hazardous waste program, managed by the EHS department.

Experimental Workflow for Adinazolam Disposal
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Identify Adinazolam Waste
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Containment & Labeling
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(Chemically resistant, leak-proof with secure lid)
Identification

Label Waste Container
(‘Hazardous Waste', '‘Adinazolam’, CAS number, Pl name, lab location, date)
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Secure Storage

Interim [Storage

Store in Designated Satellite Accumulation Area (SAA)
(Secure, well-ventilated, secondary containment)

Initiate Disposal

4 ¢ Final Disposal R
Request Waste Pickup from EHS
(Follow institutional online or paper-based request system)
Documentation Official Handover
Maintain Disposal Records EHS Transports to Licensed Hazardous Waste Facility
(Copy of waste pickup request, dates, quantities) (For incineration or other approved destruction method)
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Caption: Workflow for the proper disposal of Adinazolam waste in a laboratory setting.
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Detailed Methodologies:

e Segregation and Labeling:

o Isolate all Adinazolam waste, including pure compound, contaminated materials (e.g.,
weigh boats, gloves, pipette tips), and solutions, from other laboratory waste streams.

o Clearly label a dedicated, compatible hazardous waste container with "Hazardous Waste,"
the chemical name "Adinazolam," its CAS number (37115-32-5), and any other identifiers
required by your institution's EHS department (e.g., Principal Investigator's name, lab
number, accumulation start date).

o Packaging:

o Use a waste container that is chemically resistant to Adinazolam and any solvents it may
be mixed with. The container must have a secure, leak-proof lid.

o For solid waste, a securely sealed bag within a rigid container is often appropriate. For
liquid waste, use a screw-cap bottle, ensuring it is not overfilled (typically no more than
80% capacity).

o Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area within the laboratory.

o This area should be well-ventilated and away from general laboratory traffic. Secondary
containment (e.g., a larger, chemically resistant bin) is required for liquid waste containers.

o Disposal through EHS:

o Once the waste container is full or has been in storage for the maximum allowable time
per institutional policy, contact your EHS department for pickup.

o Follow your institution's specific procedures for requesting a hazardous waste pickup,
which may involve an online form or a paper manifest. Provide all necessary
documentation, including the chemical name and quantity of the waste.
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o Do not, under any circumstances, dispose of Adinazolam down the drain or in the regular
trash.

Disposal of Different Forms of Adinazolam Waste

Waste Type Disposal Procedure

Treat as bulk chemical waste. Place in a labeled
Unused or Expired Pure Adinazolam hazardous waste container and arrange for EHS

pickup.

Contaminated Labware (Gloves, Wipes, Pipette Collect in a designated, lined container labeled

Tips) as Adinazolam hazardous waste.

] o Collect in a labeled, leak-proof hazardous waste
Aqueous or Solvent Solutions Containing ) o )
) container. Do not mix with incompatible waste
Adinazolam
streams.

If thoroughly emptied and rinsed with a suitable
solvent, the rinsate should be collected as
i hazardous waste. The empty container can then
Empty Stock Vials ) ) o
be disposed of according to institutional
guidelines, which may still require it to be

treated as hazardous waste.

Logical Relationship of Disposal Procedures

Adinazolam Waste Generation

Waste Management in Lab Final Disposition

B R EHS Pickup Request Transport to Licensed Waste Facility

Store in Designated Satellite Accumulation Area.

Segregate & Contain in Labeled Hazardous Waste Container

_t
Unused/Expired Compound
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Caption: Logical flow from Adinazolam waste generation to final disposal.

By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of Adinazolam, contributing to a secure and responsible research
environment. Always prioritize safety and consult with your institution's EHS department for any
guestions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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